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An In-depth Technical Guide to Vinyl Butyrate as a Monomer for Copolymers

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinyl butyrate (VB) is a vinyl ester monomer that serves as a versatile building block for the

synthesis of a wide range of copolymers. It is an organic ester formed from the reaction of

butyric acid and vinyl alcohol.[1] As a monomer, it is primarily utilized in polymerization and

copolymerization reactions to produce polymers with desirable properties such as flexibility,

adhesion, and chemical resistance. These characteristics make vinyl butyrate copolymers

valuable in the production of coatings, adhesives, and resins.[1]

For drug development professionals, the particular allure of vinyl butyrate lies in its potential

as a polymeric pro-drug. Upon hydrolysis, the copolymer can release butyric acid, a short-chain

fatty acid known to function as a histone deacetylase (HDAC) inhibitor.[2][3] This opens up

therapeutic possibilities for targeted cancer therapy and the treatment of metabolic diseases.[3]

[4] This guide provides a comprehensive technical overview of vinyl butyrate's properties,

copolymerization methodologies, copolymer characteristics, and its emerging applications in

research and drug delivery.

Physicochemical Properties of Vinyl Butyrate
Monomer
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Understanding the fundamental properties of the vinyl butyrate monomer is critical for its

handling, storage, and use in polymerization reactions. The vinyl group is susceptible to

polymerization, especially when exposed to heat or light, requiring careful temperature control

during synthesis and handling.

Property Value Reference(s)

Chemical Formula C₆H₁₀O₂ [1]

Molecular Weight 114.14 g/mol [1]

CAS Number 123-20-6 [1]

Appearance Colorless to pale yellow liquid [1]

Density 0.899 g/mL at 20 °C [1]

Boiling Point 115-117 °C [5]

Refractive Index (n20/D) 1.410 [1]

Flash Point 20 °C (closed cup) [1]

Solubility

Soluble in organic solvents

(ethanol, ether); limited in

water.

[1]

Storage Temperature 2-8 °C, protected from light. [5]

Copolymerization of Vinyl Butyrate
Vinyl butyrate can be copolymerized through several mechanisms, with free-radical

polymerization being the most common. Modern controlled radical polymerization techniques,

such as Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, offer

superior control over molecular weight, dispersity, and architecture, which is particularly

relevant for biomedical applications.[5][6][7]

Polymerization Mechanisms
Free-radical polymerization of vinyl monomers involves initiation, propagation, and termination

steps. The reactivity of the vinyl butyrate monomer and its comonomer, quantified by reactivity
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ratios, determines the copolymer composition and monomer sequence distribution.[1] RAFT

polymerization employs a chain transfer agent (CTA) to mediate the polymerization, allowing

for the synthesis of well-defined block copolymers.[5][6][7] For less activated monomers

(LAMs) like vinyl butyrate, xanthate-based CTAs are often effective.[5]

Experimental Workflow: Copolymer Synthesis
The general workflow for synthesizing and characterizing a vinyl butyrate copolymer, such as

a block copolymer via RAFT, is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Poly (Vinyl Butyral-Co-Vinyl Alcohol-Co-Vinyl Acetate) Coating Performance on Copper
Corrosion in Saline Environment - PMC [pmc.ncbi.nlm.nih.gov]

2. pure.skku.edu [pure.skku.edu]

3. pubs.acs.org [pubs.acs.org]

4. Recent Advances in the Synthesis of Complex Macromolecular Architectures Based on
Poly(N-vinyl pyrrolidone) and the RAFT Polymerization Technique - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [vinyl butyrate as a monomer for copolymers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105384#vinyl-butyrate-as-a-monomer-for-
copolymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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